Cas no 74730-71-5 (Phenol, 4-(1-butyl-1H-imidazol-5-yl)-)

• Product Name: Phenol, 4-(1-butyl-1H-imidazol-5-yl)-
• CAS No: 74730-71-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 540609
• PubChem ID: 12833682
• Update Time: 2025-04-19

Phenol, 4-(1-butyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-butyl-1H-imidazol-5-yl)-
• 4-(3-butylimidazol-4-yl)phenol
• 4-(1-Butyl-1H-imidazol-5-yl)phenol
• DTXSID00511045
• 74730-71-5
• SCHEMBL10983627

• Inchi： 1S/C13H16N2O/c1-2-3-8-15-10-14-9-13(15)11-4-6-12(16)7-5-11/h4-7,9-10,16H,2-3,8H2,1H3
• InChI Key： GHIZUGWVFGHXJI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CN=CN1CCCC

Computed Properties

• Exact Mass: 216.12638
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05